![molecular formula C17H21NO2 B4958349 N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide](/img/structure/B4958349.png)
N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in pharmacology and neuroscience. This compound belongs to the class of tricyclic carboxamides, which are known for their ability to modulate the activity of various neurotransmitter systems in the brain. In 2.1.0~2,4~]octane-3-carboxamide, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research.
Scientific Research Applications
N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide has been studied extensively for its potential applications in pharmacology and neuroscience. This compound has been shown to modulate the activity of various neurotransmitter systems in the brain, including dopamine, norepinephrine, and serotonin. It has also been shown to have anxiolytic and antidepressant effects in animal models. Additionally, this compound has been studied for its potential use as a therapeutic agent for the treatment of addiction, schizophrenia, and other psychiatric disorders.
Mechanism of Action
The exact mechanism of action of N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide is not fully understood. However, it is believed to act as a modulator of various neurotransmitter systems in the brain, including dopamine, norepinephrine, and serotonin. This compound has been shown to increase the release of these neurotransmitters in certain brain regions, leading to anxiolytic and antidepressant effects. Additionally, this compound has been shown to inhibit the activity of certain receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor, which is involved in the development of addiction and other psychiatric disorders.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in animal models. This compound has been shown to increase the release of dopamine, norepinephrine, and serotonin in certain brain regions, leading to anxiolytic and antidepressant effects. Additionally, this compound has been shown to inhibit the activity of certain receptors in the brain, including the NMDA receptor, which is involved in the development of addiction and other psychiatric disorders.
Advantages and Limitations for Lab Experiments
N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide has several advantages for lab experiments. This compound is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in pharmacology and neuroscience. Additionally, this compound has been shown to have anxiolytic and antidepressant effects in animal models, making it a promising therapeutic agent for the treatment of psychiatric disorders. However, there are also some limitations to the use of this compound in lab experiments. This compound has not been extensively studied in humans, and its long-term safety and efficacy are not well understood.
Future Directions
There are several future directions for research on N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide. One area of interest is the potential use of this compound as a therapeutic agent for the treatment of addiction, schizophrenia, and other psychiatric disorders. Additionally, further studies are needed to understand the long-term safety and efficacy of this compound in humans. Finally, future research could focus on the development of new synthetic methods for this compound and related compounds, as well as the exploration of new applications for these compounds in pharmacology and neuroscience.
Synthesis Methods
The synthesis of N-(2-ethoxyphenyl)tricyclo[3.2.1.0~2,4~]octane-3-carboxamide involves the reaction of tricyclo[3.2.1.0~2,4~]oct-6-ene-3-carboxylic acid with 2-ethoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction is carried out in an organic solvent such as dichloromethane or tetrahydrofuran (THF) under reflux conditions for several hours. The resulting product is purified by column chromatography to obtain the desired compound in high yield and purity.
properties
IUPAC Name |
N-(2-ethoxyphenyl)tricyclo[3.2.1.02,4]octane-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-2-20-13-6-4-3-5-12(13)18-17(19)16-14-10-7-8-11(9-10)15(14)16/h3-6,10-11,14-16H,2,7-9H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPWRXLLJLZHSS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2C3C2C4CCC3C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.